Cas no 2172090-65-0 (2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid)

• Product Name: 2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid
• CAS No: 2172090-65-0
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 6568010
• PubChem ID: 165600668
• Update Time: 2025-06-23

2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid
• EN300-1629300
• 2172090-65-0

• Inchi： 1S/C12H13F3O2/c1-6-4-8(3)9(5-7(6)2)10(13)12(14,15)11(16)17/h4-5,10H,1-3H3,(H,16,17)
• InChI Key： RNEPWNKKQVLEGC-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid

Introduction to 2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid (CAS No. 2172090-65-0)

2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid, identified by the chemical compound code CAS No. 2172090-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and complex aromatic substituents, which contribute to its unique chemical properties and potential biological activities. The structure of this molecule incorporates a trifluoromethyl group and a trimethylphenyl moiety, both of which are known to influence its reactivity and interaction with biological targets.

The synthesis of 2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid involves intricate organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the molecular framework is a critical step, as fluorine's electronic properties can modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. The presence of the trimethylphenyl group further enhances the compound's stability and lipophilicity, making it a promising candidate for further development in medicinal chemistry.

In recent years, there has been growing interest in the exploration of fluorinated compounds due to their enhanced metabolic stability and binding affinity. Studies have demonstrated that the incorporation of fluorine atoms can lead to improved drug efficacy by increasing the compound's resistance to enzymatic degradation. The trifluoromethyl group, in particular, is well-documented for its ability to enhance binding interactions with biological targets, making it a valuable feature in drug design.

Research has also highlighted the potential applications of 2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid in the development of novel therapeutic agents. Its unique structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary studies have suggested that this compound could interact with targets relevant to inflammatory responses and metabolic disorders. The trimethylphenyl substituent may contribute to its ability to modulate signaling pathways by affecting protein-protein interactions or enzyme kinetics.

The pharmacological evaluation of CAS No. 2172090-65-0 is an ongoing area of investigation. Researchers are employing advanced computational methods and experimental techniques to elucidate its mechanism of action. High-throughput screening (HTS) platforms have been utilized to identify potential biological activities, while molecular docking studies have provided insights into its binding mode with target proteins. These efforts are crucial for optimizing the compound's properties and advancing it towards clinical development.

From a synthetic chemistry perspective, 2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid represents an excellent example of how structural modifications can enhance molecular functionality. The challenges associated with its synthesis underscore the importance of innovative methodologies in fluorinated drug development. Recent advancements in catalytic processes have enabled more efficient and sustainable routes for introducing fluorine atoms into complex molecules. Such improvements are essential for scaling up production while maintaining high yields and purity standards.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their versatility and efficacy make them indispensable tools in drug discovery programs worldwide. As research continues to uncover new applications for molecules like CAS No. 2172090-65-0, it is likely that this compound will play a significant role in addressing unmet medical needs across various therapeutic areas.

In conclusion,2,2,3-trifluoro-3-(2,4,5-trimethylphenyl)propanoic acid (CAS No. 2172090-65-0) exemplifies the intersection of innovative chemistry and biomedical research. Its unique structural features offer a foundation for developing novel therapeutics with improved pharmacological properties. As scientific understanding evolves and synthetic capabilities advance,CAS No. 2172090-65-0 holds promise as a valuable asset in the quest for effective treatments.